Stereochemistry and ADMET Profile Divergence
Yuehgesin C possesses a 3-ethoxy-2-hydroxy-3-methylbutyl substituent at the C-8 position of the coumarin core, a structural feature absent in co-isolated Murraya paniculata coumarins including murracarpin, mupanidin, and isomeranzin [1]. Among the 25 compounds isolated from the same source material, Yuehgesin C is one of only three new coumarins (yuehgesin-A, -B, and -C) reported from this species [1]. The (S)-enantiomer exhibits a specific optical rotation of +22.2° in chloroform, confirming stereochemical identity [2].
| Evidence Dimension | C-8 substituent identity and stereochemistry |
|---|---|
| Target Compound Data | 3-ethoxy-2-hydroxy-3-methylbutyl side chain with (S)-configuration; [α]D = +22.2° (CHCl₃) |
| Comparator Or Baseline | Murracarpin, mupanidin, isomeranzin: lack ethoxy-hydroxy-methylbutyl moiety (different C-8 substituents) |
| Quantified Difference | Presence vs. absence of ethoxy-hydroxy-methylbutyl group; stereocenter absent in comparators |
| Conditions | Isolated from Murraya paniculata fresh flowers (Taiwan); structure determined by ¹H NMR, ¹³C NMR, and mass spectrometry |
Why This Matters
For chemotaxonomic studies of Murraya species or structure-activity relationship investigations requiring the specific C-8 ethoxy-hydroxy-methylbutyl pharmacophore, only Yuehgesin C provides this exact molecular architecture.
- [1] Wu, T. S., & Lin, J. K. (1994). Chemotaxonomy of the Rutaceae. IV. Constituents of Murraya paniculata. Three new coumarins, yuehgesin-A, -B and -C and 22 compounds were isolated and characterized from fresh flowers of Murraya paniculata. View Source
- [2] BHSY-E Chemical Database. Yuehgesin C: Specific Optical Rotation +22.2° (CHCl₃). View Source
